Cas no 1429418-75-6 (4-chloro-3-(chloromethyl)-1-methyl-1H-pyrazole)

• Product Name: 4-chloro-3-(chloromethyl)-1-methyl-1H-pyrazole
• CAS No: 1429418-75-6
• MF: C₅H₆Cl₂N₂
• MW: 165.020538806915
• MDL: MFCD24540504
• CID: 4599264
• PubChem ID: 90411358
• Update Time: 2025-06-23

4-chloro-3-(chloromethyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(chloromethyl)-1-methyl-1H-pyrazole
• 4-chloro-3-(chloromethyl)-1-methylpyrazole

• MDL： MFCD24540504
• Inchi： 1S/C5H6Cl2N2/c1-9-3-4(7)5(2-6)8-9/h3H,2H2,1H3
• InChI Key： YVHKFTVLVITDLF-UHFFFAOYSA-N
• SMILES： ClC1=CN(C)N=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99
• XLogP3: 1.3
• Topological Polar Surface Area: 17.8

Additional information on 4-chloro-3-(chloromethyl)-1-methyl-1H-pyrazole

Introduction to 4-Chloro-3-(Chloromethyl)-1-Methyl-1H-Pyrazole (CAS No. 1429418-75-6)

The compound 4-chloro-3-(chloromethyl)-1-methyl-1H-pyrazole, identified by the CAS registry number 1429418-75-6, is an organic heterocyclic compound with a pyrazole ring. Pyrazoles are five-membered rings containing two adjacent nitrogen atoms, making them a class of compounds with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of chlorine substituents and a methyl group in this compound adds to its chemical diversity and potential for functionalization.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. For instance, researchers have explored the anti-inflammatory and antioxidant properties of similar compounds, suggesting potential applications in treating chronic diseases such as arthritis and neurodegenerative disorders. The unique electronic properties of the pyrazole ring, combined with the electron-withdrawing effects of chlorine atoms, make this compound a promising candidate for further investigation in medicinal chemistry.

In the field of agrochemistry, pyrazole derivatives have gained attention for their pesticidal activities. Specifically, compounds like 4-chloro-3-(chloromethyl)-1-methyl-1H-pyrazole have been studied for their ability to inhibit enzymes critical to pest metabolism. This makes them potential candidates for developing eco-friendly pesticides that are effective yet less harmful to non-target species.

The synthesis of this compound involves a multi-step process, typically starting from readily available starting materials such as aldehydes or ketones. The use of transition metal catalysts has been reported to enhance the efficiency of these reactions, leading to higher yields and better purity. Recent advancements in catalytic methods have further optimized these processes, making large-scale production more feasible.

From a structural perspective, the compound's stability is influenced by the electron-withdrawing groups on the pyrazole ring. These groups not only stabilize the aromatic system but also enhance the compound's reactivity in certain chemical transformations. For example, the chloromethyl group can act as a leaving group in substitution reactions, enabling further functionalization of the molecule.

In terms of spectroscopic analysis, techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in confirming the structure of this compound. Recent studies have also employed computational methods to predict its electronic properties and reactivity under different conditions. These insights are invaluable for designing experiments and predicting outcomes in synthetic chemistry.

The application of machine learning algorithms in predicting the biological activity of compounds like 4-chloro-3-(chloromethyl)-1-methyl-1H-pyrazole has opened new avenues for drug discovery. By analyzing large datasets of similar compounds, researchers can identify promising candidates for further testing, significantly accelerating the development process.

In conclusion, 4-chloro-3-(chloromethyl)-1-methyl-1H-pyrazole is a versatile compound with a wide range of potential applications. Its unique chemical structure and reactivity make it an attractive target for researchers across various disciplines. As new studies continue to uncover its properties and applications, this compound is poised to play a significant role in advancing both scientific research and industrial applications.